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Compound of Interest

Compound Name: epi-alpha-Cadinol

Cat. No.: B1217661 Get Quote

Epi-alpha-Cadinol: A Technical Guide for
Researchers
An In-depth Technical Guide on the Sesquiterpenoid epi-alpha-Cadinol (C15H26O)

This technical guide provides a comprehensive overview of the molecular characteristics,

biological activities, and mechanisms of action of epi-alpha-Cadinol, a sesquiterpenoid alcohol

of interest to researchers, scientists, and drug development professionals. This document

summarizes key quantitative data, details experimental protocols from cited studies, and

visualizes relevant biological pathways and workflows.

Molecular Profile
Epi-alpha-Cadinol, a naturally occurring bicyclic sesquiterpenoid, possesses the molecular

formula C15H26O.[1][2][3][4] It is also commonly referred to by its synonyms, T-Cadinol and

Cedrelanol. As a plant metabolite, it is found in the essential oils of various plants.[1]

Physicochemical Properties
A summary of the key physicochemical properties of epi-alpha-Cadinol is presented in Table

1. This data is essential for its handling, formulation, and interpretation of biological activity.
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Property Value Source

Molecular Formula C15H26O [1][2][3][4]

Molecular Weight 222.37 g/mol [1][2]

Physical State Solid [1]

Melting Point 139 - 140 °C [1]

Boiling Point 302 - 304 °C at 760 mmHg [1]

CAS Number 5937-11-1 [2]

Table 1: Physicochemical properties of epi-alpha-Cadinol.

Biological Activities and Mechanisms of Action
Epi-alpha-Cadinol has demonstrated a range of biological activities, positioning it as a

molecule of interest for further investigation in drug discovery and development.

Antitrypanosomal Activity
Epi-alpha-Cadinol exhibits potent activity against Trypanosoma cruzi, the parasite responsible

for Chagas disease.[1]

Quantitative Data:

Parameter Value Target

IC50 (Trypomastigotes) 18 µM Trypanosoma cruzi (Y strain)

IC50 (Amastigotes) 15 µM Trypanosoma cruzi (Y strain)

Table 2: In vitro antitrypanosomal activity of epi-alpha-Cadinol.[1]

Mechanism of Action: The primary mechanism of its antitrypanosomal action involves the

impairment of the parasite's mitochondria.[1] Studies have shown that epi-alpha-Cadinol
induces hyperpolarization of the mitochondrial membrane in T. cruzi, suggesting a disruption of

the mitochondrial electron transport chain and oxidative phosphorylation.[1] This ultimately
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leads to a decrease in reactive oxygen species (ROS) production and parasite death.[1]

Notably, the compound does not appear to affect the parasite's plasma membrane permeability

or intracellular calcium levels.[1]

epi-alpha-Cadinol T. cruzi MitochondrionTargets Mitochondrial Membrane Hyperpolarization Disrupted Electron Transport Chain Decreased ROS Production Parasite Death
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Proposed mechanism of antitrypanosomal activity.

Anti-inflammatory Activity
Epi-alpha-Cadinol has demonstrated anti-inflammatory properties by inhibiting the production

of nitric oxide (NO) in lipopolysaccharide (LPS)-activated RAW 264.7 macrophages.

Quantitative Data:

Parameter Value Cell Line

IC50 (NO Inhibition) 9.7 - 15.5 µg/mL RAW 264.7

Table 3: In vitro anti-inflammatory activity of epi-alpha-Cadinol.

Mechanism of Action: The precise molecular mechanism is not fully elucidated for epi-alpha-
Cadinol itself; however, the inhibition of NO production strongly suggests an interference with

inflammatory signaling pathways. Key pathways often implicated in the inflammatory response

and NO production are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein

Kinase (MAPK) pathways. It is hypothesized that epi-alpha-Cadinol may exert its anti-

inflammatory effects by modulating these pathways, thereby reducing the expression of pro-

inflammatory genes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8595124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595124/
https://www.benchchem.com/product/b1217661?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217661?utm_src=pdf-body
https://www.benchchem.com/product/b1217661?utm_src=pdf-body
https://www.benchchem.com/product/b1217661?utm_src=pdf-body
https://www.benchchem.com/product/b1217661?utm_src=pdf-body
https://www.benchchem.com/product/b1217661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Stimulus (e.g., LPS)
Intracellular Signaling

Inflammatory Response
LPS

IKK Activation

MAPK Activation
(ERK, JNK, p38)

IκB-p65 Complex
Phosphorylates IκB

p65 Nuclear Translocation
Releases p65

Pro-inflammatory
Gene Expression

Nitric Oxide (NO)
Production

epi-alpha-Cadinol

Inhibits?

Inhibits?

Click to download full resolution via product page

Hypothesized anti-inflammatory signaling pathways.

Other Biological Activities
Antioxidant Activity: In silico studies suggest that epi-alpha-Cadinol may act as an

antioxidant by interacting with enzymes like xanthine oxidoreductase.

Thrombolytic Activity: Computational docking indicates a potential interaction with the tissue

plasminogen activator receptor, suggesting possible thrombolytic effects.

Antimicrobial Activity: The proposed mechanism of antimicrobial action involves the

disruption of microbial cell membranes and walls, a common feature of terpenoids.

Insect Repellent Activity: Epi-alpha-Cadinol has been identified as a potential natural insect

repellent.[3]

Experimental Protocols
This section details the methodologies for key experiments cited in the literature, providing a

foundation for reproducible research.

Antitrypanosomal Activity and Mechanism of Action
Workflow
The following workflow outlines the key experimental steps to assess the antitrypanosomal

activity and elucidate the mechanism of action of epi-alpha-Cadinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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